Cas no 6732-16-7 (1-Chloro-3-(4-phenylphenyl)propan-2-ol)

• Product Name: 1-Chloro-3-(4-phenylphenyl)propan-2-ol
• CAS No: 6732-16-7
• MF: C₁₅H₁₅ClO
• MW: 246.7320
• MDL: MFCD30747993
• CID: 4655177
• PubChem ID: 57539138
• Update Time: 2024-10-28

1-Chloro-3-(4-phenylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Biphenylethanol, α-(chloromethyl)-
• 1-([1,1'-BIPHENYL]-4-YL)-3-CHLOROPROPAN-2-OL
• 1-Chloro-3-(4-phenylphenyl)propan-2-ol
• 4-Biphenylethanol, alpha-(chloromethyl)-
• 4-Biphenylethanol,
• AS-62916
• A-(chloromethyl)-
• -(Chloromethyl)[1,1'-biphenyl]-4-ethanol
• C13175
• AKOS023937186
• MFCD30537228
• 1-{[1,1'-biphenyl]-4-yl}-3-chloropropan-2-ol
• CS-B1402
• (S)-1-(4-Biphenylyl)-3-chloro-2-propanol
• 6732-16-7
• SY325160
• alpha-(Chloromethyl)[1,1'-biphenyl]-4-ethanol
• SCHEMBL10187479

• MDL： MFCD30747993
• Inchi： 1S/C15H15ClO/c16-11-15(17)10-12-6-8-14(9-7-12)13-4-2-1-3-5-13/h1-9,15,17H,10-11H2
• InChI Key： SFHXNWGGDWFBBR-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C([H])(C([H])([H])C1C([H])=C([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C([H])C=1[H])O[H]

Computed Properties

• Exact Mass: 246.0811428g/mol
• Monoisotopic Mass: 246.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.8